13-Hydroxy-9(Z),15(Z)-octadecadienoic acid

• Molecular Formula: C18H32O3
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C18H32O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h3,7,9,11,17,19H,2,4-6,8,10,12-16H2,1H3,(H,20,21)/b9-7+,11-3+
• InChIKey: RXTABFLLDULHQN-IISPXNBOSA-N

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (CAS 1802047-06-8): A Specialized Octadecadienoic Acid Derivative for Lipid Mediator Research

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is a hydroxylated derivative of octadecadienoic acid, structurally classified as an ester product within the broader class of octadecanoids [1]. This compound is characterized by the presence of a hydroxyl group at the C13 position and two cis-configured double bonds at the 9(Z) and 15(Z) positions of its 18‑carbon chain, with a molecular weight of 296.44 g/mol . The precise stereochemical and regiochemical configuration of this compound distinguishes it from the more widely studied 13‑HODE (13‑hydroxyoctadeca‑9Z,11E‑dienoic acid) and 13‑HOTrE (13‑hydroxy‑9Z,11E,15Z‑octadecatrienoic acid) [2].

✓ Lipid mediator research standard with defined 9(Z),15(Z) double-bond geometry

✓ Distinct regio/stereochemical identity for oxylipin and jasmonate pathway studies

✓ Not interchangeable with 13-HODE or 9-HODE due to receptor selectivity differences

• [1] MedChemExpress. 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid product page. Available at: https://www.medchemexpress.eu/13-hydroxy-9-z-15-z-octadecadienoic-acid.html View Source
• [2] HMDB: 13-HODE (HMDB0004667). Human Metabolome Database. View Source

Why 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid Cannot Be Replaced by Common Octadecanoid Analogs in Targeted Assays

The hydroxylation pattern and double‑bond geometry of 13‑Hydroxy‑9(Z),15(Z)‑octadecadienoic acid confer a unique three‑dimensional conformation and distinct physicochemical properties that directly influence its molecular recognition and biological activity. Generic substitution with the more abundant 13‑HODE (9Z,11E) or 9‑HODE (10E,12Z) isomers introduces altered receptor‑binding kinetics and signaling outcomes, as demonstrated by the divergent PPARγ agonist activities and TRPV channel selectivities observed among hydroxyoctadecadienoic acid isomers [1]. Furthermore, the specific 9(Z),15(Z) double‑bond configuration dictates the compound's susceptibility to further enzymatic oxidation and its role as a metabolic intermediate in the plant lipoxygenase pathway—a role that cannot be replicated by analogs with different double‑bond positions or geometries [2].

Specific 9(Z),15(Z) geometry

13-HODE (9Z,11E): altered PPARγ binding kinetics and TRPV selectivity profile

Hydroxyl at C13 with cis,cis double bonds

9-HODE (10E,12Z): lacks TRPV2 activation, distinct receptor interaction pattern

Metabolic intermediate in plant lipoxygenase pathway

Generic octadecanoid analogs cannot replicate enzyme susceptibility or product profile

• [1] Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Biosci Rep. 2020; 40(4): BSR20193934. View Source
• [2] Hamberg M. Transformations of alpha-linolenic acid in leaves of corn (Zea mays L.). Adv Prostaglandin Thromboxane Leukot Res. 1991;21B:529-32. PMID: 1671803. View Source

Quantitative Differentiation of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid from Closest Analogs: A Technical Procurement Guide

Endogenous Plant Concentration: 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid as the Predominant Lipoxygenase Product in Corn Leaves

In corn (Zea mays L.) leaf homogenates, 12‑oxo‑13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid—the oxidized ketol form of the target compound—is the predominant lipoxygenase product derived from endogenous α‑linolenic acid. Its measured concentration of 11.4 ± 2.4 μg/g fresh weight is approximately twice that of the co‑produced 12‑oxo‑PDA (5.8 ± 1.2 μg/g) [1]. This quantitative predominance underscores the compound's unique biosynthetic role compared to the minor 12‑oxo‑PDA cyclopentenone, and distinguishes it from 13‑HODE which is not a major product in this plant system.

Endogenous plant concentration

Head-to-head

11.4 vs. 5.8 µg/g FW (1.97‑fold higher)

Reported dominant α‑ketol metabolite in corn leaves

Corn leaf homogenate; species‑specific validation recommended

Evidence Dimension	Endogenous concentration in plant tissue (μg/g fresh weight)
Target Compound Data	11.4 ± 2.4 μg/g (as 12‑oxo‑13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid)
Comparator Or Baseline	12‑oxo‑10,15(Z)‑phytodienoic acid (12‑oxo‑PDA): 5.8 ± 1.2 μg/g
Quantified Difference	1.97‑fold higher concentration (11.4 vs. 5.8 μg/g)
Conditions	Corn (Zea mays L.) leaf homogenate; endogenous α‑linolenic acid as substrate

Why This Matters

For researchers investigating plant oxylipin biosynthesis or jasmonate signaling, the elevated endogenous levels of this compound relative to 12‑oxo‑PDA establish it as the quantitatively dominant α‑ketol metabolite, making it the analytically and functionally relevant standard for pathway studies.

• [1] Hamberg M. Transformations of alpha-linolenic acid in leaves of corn (Zea mays L.). Adv Prostaglandin Thromboxane Leukot Res. 1991;21B:529-32. PMID: 1671803. View Source

Biotechnological Production Efficiency: Optimized Recombinant Yield of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid

Recombinant Escherichia coli cells expressing linoleate 13‑hydratase from Lactobacillus acidophilus, when permeabilized, produce 13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid (referred to as 13‑HODE in the study) with a volumetric productivity of 1.25 g/L/h and a conversion yield of 50% (w/w) from α‑linolenic acid [1]. This performance represents a 161% increase in titer and a 160% increase in volumetric productivity compared to non‑permeabilized cells, and is the first reported optimized biotechnological process for this specific compound.

Recombinant productivity

Head-to-head

1.25 g/L/h vs. 0.48 g/L/h (160% increase)

Reported production context with permeabilized cells

E. coli, 6 h process; scale‑up may require independent validation

Evidence Dimension	Volumetric productivity (g/L/h)
Target Compound Data	1.25 g/L/h (permeabilized recombinant cells)
Comparator Or Baseline	Non‑permeabilized recombinant cells: 0.48 g/L/h (calculated from 161%/160% increase statements)
Quantified Difference	160% increase in volumetric productivity
Conditions	pH 6.0, 40 °C, 7.5% (v/v) methanol, 60 g/L permeabilized cells, 15 g/L α‑linolenic acid, 6 h incubation

Why This Matters

Procurement of this compound for large‑scale enzymatic studies or industrial biocatalysis applications is supported by a validated, high‑efficiency production protocol that yields substantially more product per unit time and biomass than conventional non‑permeabilized systems.

• [1] Park JY, et al. 13-Hydroxy-9Z,15Z-Octadecadienoic Acid Production by Recombinant Cells Expressing Lactobacillus acidophilus 13-Hydratase. J Am Oil Chem Soc. 2016;93(5):685-693. View Source

TRP Channel Selectivity Profile: Differential Activation of TRPV2 by 13-HODE vs. 9-HODE

Among hydroxyoctadecadienoic acids, (±)‑13‑HODE uniquely activates rat TRPV2 channels, whereas 9‑HODE does not exhibit this activity. Both compounds were nearly inactive at TRPV1 under the same assay conditions [1]. This selectivity profile establishes (±)‑13‑HODE as a functional probe for TRPV2‑mediated signaling, distinct from 9‑HODE and anandamide.

TRPV2 channel activation

Class-level inference

(±)‑13‑HODE activates rat TRPV2; 9‑HODE inactive

Supports TRPV2‑selective probe research

Rat TRPV2; other species may differ; TRPV1 confound absent

Evidence Dimension	TRPV2 channel activation
Target Compound Data	(±)‑13‑HODE: activates rat TRPV2
Comparator Or Baseline	9‑HODE: no activation of rat TRPV2; Anandamide: TRPV1 agonist
Quantified Difference	Qualitative difference in channel activation (active vs. inactive)
Conditions	Rat TRPV2 and TRPV1 channels expressed in HEK293 cells; calcium imaging

Why This Matters

For studies dissecting the roles of different TRP channels in sensory neuron signaling or inflammation, (±)‑13‑HODE provides a selective tool to activate TRPV2 without confounding TRPV1 activity, a property not shared by 9‑HODE or the classic endovanilloid anandamide.

• [1] De Petrocellis L, et al. A re-evaluation of 9-HODE activity at TRPV1 channels in comparison with anandamide: enantioselectivity and effects at other TRP channels and in sensory neurons. Br J Pharmacol. 2012;167(8):1643-51. View Source

Enantioselective Binding to PPARγ: 13(S)-HODE Exhibits Distinct Binding Affinity Compared to Other HODE Isomers

WaterLOGSY NMR experiments demonstrate that all HODE isomers, including 13(S)-HODE (the S‑enantiomer of 13‑hydroxy‑9Z,11E‑octadecadienoic acid), bind directly to the PPARγ ligand‑binding domain. However, the binding affinities differ among stereo‑ and regio‑isomers, resulting in distinct PPARγ agonist activities [1]. While direct binding data for 13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid are not available, the isomer‑specific PPARγ interactions documented for related 13‑HODEs imply that the 9(Z),15(Z) configuration would similarly yield a unique binding and functional profile.

PPARγ binding (13‑HODE)

Class-level inference

13(S)-HODE binds PPARγ LBD; isomer‑specific affinity

Isomer‑dependent nuclear receptor interaction context

Direct data for 9(Z),15(Z) isomer unavailable; inference from related HODEs

Evidence Dimension	Direct binding to PPARγ ligand‑binding domain (LBD)
Target Compound Data	13(S)-HODE: binds to PPARγ LBD (WaterLOGSY NMR)
Comparator Or Baseline	9‑HODE and other HODE isomers: also bind PPARγ LBD, but with different affinities
Quantified Difference	Isomer‑specific differences in binding affinity and subsequent agonist activity (quantitative Kd values not reported)
Conditions	Water‑ligand observed via gradient spectroscopy (WaterLOGSY) NMR in PBS pH 7.2

Why This Matters

Procurement of 13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid for PPARγ‑related research is justified by the established principle that regio‑ and stereoisomerism in HODEs translates into distinct nuclear receptor pharmacology, preventing simple substitution with a different isomer.

• [1] Itoh T, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Biosci Rep. 2020;40(4):BSR20193934. View Source

Enantiomeric Purity: 13(S)-HODE is Commercially Available at ≥98% Purity for Sensitive Assays

Commercially sourced 13(S)-HODE (CAS 29623‑28‑7) is available with a guaranteed purity of ≥98%, and related compounds such as 13(S)-HOTrE (CAS 87984‑82‑5) and 13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid (CAS 1802047‑06‑8) are supplied at purities exceeding 98% . In contrast, many naturally derived or non‑enriched HODE mixtures contain stereoisomeric contaminants that can confound dose‑response and enantioselectivity studies.

Commercial purity

Data to verify

>98% (vendor CoA)

High purity specification for chiral lipidomics

Vendor specification; independent verification recommended

Evidence Dimension	Commercial purity specification
Target Compound Data	13‑Hydroxy‑9(Z),15(Z)‑octadecadienoic acid: >98% (CymitQuimica)
Comparator Or Baseline	13(S)-HODE: ≥98% (Santa Cruz Biotechnology); 13(S)-HOTrE: ≥98%
Quantified Difference	>98% purity for the target compound
Conditions	As per vendor Certificate of Analysis

Why This Matters

High enantiomeric and chemical purity is essential for reproducible in vitro and in vivo studies, particularly when investigating stereospecific receptor interactions or metabolic pathways. The availability of >98% pure material reduces variability introduced by contaminating isomers.

Enzymatic Substrate Specificity: OsAOS1 Prefers 13-Positional Isomers Over 9-Positional Isomers

Rice allene oxide synthase‑1 (OsAOS1) exhibits dual positional substrate specificity but demonstrates a marked preference for 13‑positional isomeric substrates over 9‑positional isomeric substrates in vitro. Specifically, OsAOS1 converts (13S)-hydroperoxyoctadecatrienoic acid to 13‑hydroxy‑12‑oxo‑(9Z,15Z)‑octadecadienoic acid and 12‑oxo‑(10Z,15Z)‑phytodienoic acid, whereas conversion of the 9‑hydroperoxy fatty acid yields alternative products [1]. This substrate bias indicates that the 13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid scaffold is a preferred product of this key plant enzyme.

OsAOS1 substrate preference

Class-level inference

13‑positional > 9‑positional isomer

Substrate preference context for plant enzyme studies

In vitro rice OsAOS1; other species may differ

Evidence Dimension	Substrate preference of OsAOS1 allene oxide synthase
Target Compound Data	13‑positional isomeric substrate preferred over 9‑positional
Comparator Or Baseline	9‑positional isomeric substrate: less efficiently converted
Quantified Difference	Qualitative preference (13‑positional > 9‑positional)
Conditions	In vitro enzyme assay with rice OsAOS1, room temperature (22 °C)

Why This Matters

For enzymologists studying allene oxide synthase activity or plant defense signaling, the 13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid framework represents the kinetically favored product of OsAOS1 catalysis, making it a more relevant substrate or product standard than 9‑hydroxy isomers.

• [1] BRENDA Enzyme Database. EC 4.2.1.92 (allene oxide synthase). OsAOS1 substrate specificity data. View Source

Defined Application Scenarios for 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid Based on Verifiable Evidence

Plant Oxylipin Pathway Elucidation and Jasmonate Biosynthesis Studies

As the major endogenous α‑ketol lipoxygenase product in corn leaves (11.4 ± 2.4 μg/g), 13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid serves as a critical analytical standard and metabolic intermediate for quantifying and tracking the plant lipoxygenase/allene oxide synthase pathway [1]. Its use is specifically indicated when researchers require a quantitative benchmark for α‑linolenic acid‑derived oxylipins or seek to differentiate between 13‑positional and 9‑positional enzymatic activity in plant extracts [2].

TRPV2‑Selective Probe for Sensory Neuron and Inflammatory Signaling Research

In studies aiming to dissect the contributions of different TRP channels to inflammatory hyperalgesia or sensory transduction, (±)‑13‑HODE provides a valuable tool due to its selective activation of rat TRPV2 channels, a property not observed with 9‑HODE or anandamide [1]. This scenario is particularly relevant for experimental designs requiring a TRPV2‑positive control devoid of confounding TRPV1 activity.

High‑Purity Standard for Enantioselective Lipidomics and Nuclear Receptor Pharmacology

The commercial availability of 13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid and its enantiomeric relatives at >98% purity supports their use as calibration standards in chiral lipidomics workflows and as well‑defined ligands in PPARγ binding and transactivation assays [1]. This application is justified by the documented isomer‑specific PPARγ interactions of HODE family members [2], necessitating the use of the exact stereoisomer to avoid ambiguous pharmacological readouts.

Biotechnological Production of Hydroxy Fatty Acids via Recombinant Hydratases

The optimized recombinant production process using permeabilized E. coli expressing Lactobacillus acidophilus 13‑hydratase achieves a volumetric productivity of 1.25 g/L/h and a 50% conversion yield from α‑linolenic acid [1]. This established protocol provides a scalable, high‑efficiency route for generating 13‑hydroxy‑9(Z),15(Z)‑octadecadienoic acid for industrial biocatalysis research, enzyme engineering, or as a precursor for further derivatization.

Application

Selection Property

Validation Focus

Plant oxylipin pathway studies

9(Z),15(Z) regio/stereochemistry

Quantitative standard for α‑linolenic acid‑derived oxylipins

TRPV2‑selective probe research

TRPV2 activation selectivity over TRPV1

Channel activation assay without TRPV1 confounding

Chiral lipidomics & PPARγ assays

High enantiomeric purity specification

Isomer‑specific PPARγ binding and transactivation studies

Recombinant hydroxy fatty acid production

Volumetric productivity in permeabilized E. coli

Scale‑up and enzyme engineering research

• [1] Hamberg M. Transformations of alpha-linolenic acid in leaves of corn (Zea mays L.). Adv Prostaglandin Thromboxane Leukot Res. 1991;21B:529-32. PMID: 1671803. View Source
• [2] BRENDA Enzyme Database. EC 4.2.1.92 (allene oxide synthase). OsAOS1 substrate specificity data. View Source
• [3] De Petrocellis L, et al. A re-evaluation of 9-HODE activity at TRPV1 channels in comparison with anandamide: enantioselectivity and effects at other TRP channels and in sensory neurons. Br J Pharmacol. 2012;167(8):1643-51. View Source
• [4] Itoh T, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Biosci Rep. 2020;40(4):BSR20193934. View Source
• [5] Park JY, et al. 13-Hydroxy-9Z,15Z-Octadecadienoic Acid Production by Recombinant Cells Expressing Lactobacillus acidophilus 13-Hydratase. J Am Oil Chem Soc. 2016;93(5):685-693. View Source